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Compound of Interest

Compound Name: SR1555 hydrochloride

Cat. No.: B11929159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SR1555 hydrochloride is a potent and selective inverse agonist of the retinoic acid receptor-

related orphan receptor gamma (RORγ). RORγ is a key transcription factor in the differentiation

of T helper 17 (Th17) cells, which are critical drivers of inflammation in various autoimmune

diseases. By inhibiting RORγ activity, SR1555 can suppress Th17 cell development and

function, making it a promising therapeutic candidate for autoimmune disorders and potentially

other conditions like obesity. These application notes provide detailed protocols for the in vivo

administration of SR1555 hydrochloride in murine models, based on available preclinical

research.
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Parameter
Intraperitoneal (IP)
Injection

Oral Gavage

Animal Model C57Bl/6 Mice C57Bl/6 Mice

Dosage 5 or 10 mg/kg[1] 20 mg/kg[1]

Frequency Twice a day[1] Once a day[1]

Vehicle

Not specified in the primary

source, but a vehicle suitable

for IP injection of hydrophobic

compounds would be

appropriate (e.g., DMSO,

PEG400, or a mixture).

15% Cremophore EL in

water[1]

Study Context
Obesity study in diet-induced

obese mice[1]

Obesity study in diet-induced

obese mice[1]

Table 2: Pharmacokinetic Profile of SR1555 in Mice
Administration
Route

Dose
Time Post-
Administration

Plasma
Concentration

Intraperitoneal (IP) 5 mg/kg 4 hours > 4 µM[1]

Intraperitoneal (IP) 10 mg/kg 4 hours > 8 µM[1]

Oral Gavage 20 mg/kg 4 hours > 16 µM[1]

Experimental Protocols
Protocol 1: Intraperitoneal (IP) Injection of SR1555
Hydrochloride
This protocol describes the preparation and administration of SR1555 hydrochloride via

intraperitoneal injection in mice.

Materials:

SR1555 hydrochloride
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Vehicle (e.g., sterile DMSO, PEG400, or a combination thereof, diluted with sterile saline or

PBS to a final concentration that is well-tolerated by the animals)

Sterile 1 mL syringes

Sterile 25-27 gauge needles

70% ethanol

Animal scale

Appropriate personal protective equipment (PPE)

Procedure:

Preparation of SR1555 Formulation:

Accurately weigh the required amount of SR1555 hydrochloride based on the desired

dosage and the number of animals to be treated.

Prepare the vehicle solution. The choice of vehicle should be based on the solubility of

SR1555 and its biocompatibility. A common practice for hydrophobic compounds is to

dissolve them in a small amount of DMSO and then dilute with saline or PBS. The final

concentration of DMSO should be kept low (typically <10%) to avoid toxicity.

Add the SR1555 hydrochloride to the vehicle and vortex or sonicate until fully dissolved.

Prepare the formulation fresh before each use.

Animal Handling and Dosing:

Weigh each mouse to determine the precise volume of the SR1555 formulation to be

administered.

Properly restrain the mouse to expose the abdominal area.

Disinfect the injection site in the lower right quadrant of the abdomen with 70% ethanol.
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Insert the needle at a 15-20 degree angle into the peritoneal cavity, being careful to avoid

puncturing internal organs.

Gently aspirate to ensure the needle is not in a blood vessel or organ.

Slowly inject the calculated volume of the SR1555 formulation.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any adverse reactions post-injection.

Protocol 2: Oral Gavage Administration of SR1555
Hydrochloride
This protocol details the procedure for administering SR1555 hydrochloride to mice via oral

gavage.

Materials:

SR1555 hydrochloride

Vehicle: 15% Cremophore EL in sterile water[1]

Sterile water

Oral gavage needles (flexible or rigid, appropriate size for mice)

1 mL syringes

Animal scale

Appropriate PPE

Procedure:

Preparation of SR1555 Formulation:

Prepare a 15% Cremophore EL solution in sterile water.
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Calculate the required amount of SR1555 hydrochloride for the desired dosage (e.g., 20

mg/kg) and the number of animals.

Suspend or dissolve the SR1555 hydrochloride in the 15% Cremophore EL vehicle to

achieve the final desired concentration (e.g., 1 mg/mL for a 20 mg/kg dose in a 20g mouse

receiving 0.4 mL).[1] Ensure the formulation is homogenous.

Animal Handling and Dosing:

Weigh each mouse to determine the accurate volume for administration.

Securely restrain the mouse to prevent movement and ensure proper head and neck

alignment.

Gently insert the gavage needle into the esophagus and advance it into the stomach.

Measure the needle length against the mouse beforehand to avoid gastric perforation.

Slowly administer the calculated volume of the SR1555 formulation.

Carefully withdraw the gavage needle.

Return the mouse to its cage and monitor for any signs of distress, such as choking or

difficulty breathing.
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Caption: Simplified signaling pathway of SR1555 action.
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Caption: Experimental workflow for intraperitoneal administration.
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Caption: Experimental workflow for oral gavage administration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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